Cas no 62027-35-4 (Benzo[f]quinoline, 1-(4-nitrophenyl)-3-(4-phenyl-2-quinolinyl)-)
62027-35-4 structure
Product Name:Benzo[f]quinoline, 1-(4-nitrophenyl)-3-(4-phenyl-2-quinolinyl)-
CAS No:62027-35-4
MF:C34H21N3O2
MW:503.549447774887
CID:1634869
Update Time:2024-09-12
Benzo[f]quinoline, 1-(4-nitrophenyl)-3-(4-phenyl-2-quinolinyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzo[f]quinoline, 1-(4-nitrophenyl)-3-(4-phenyl-2-quinolinyl)-
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- Inchi: 1S/C34H21N3O2/c38-37(39)25-17-14-24(15-18-25)29-21-33(36-31-19-16-23-10-4-5-11-26(23)34(29)31)32-20-28(22-8-2-1-3-9-22)27-12-6-7-13-30(27)35-32/h1-21H
- InChI Key: YVVVJAVKCBGPCO-UHFFFAOYSA-N
- SMILES: N1C2C(=C3C=CC=CC3=CC=2)C(C2=CC=C([N+]([O-])=O)C=C2)=CC=1C1C=C(C2=CC=CC=C2)C2C(N=1)=CC=CC=2
Computed Properties
- Exact Mass: 503.16353
Experimental Properties
- Density: 1.304±0.06 g/cm3(Predicted)
- Melting Point: 340-341 °C(Solv: 1,4-dioxane (123-91-1))
- Boiling Point: 713.9±60.0 °C(Predicted)
- PSA: 68.92
- pka: 1.58±0.61(Predicted)
Benzo[f]quinoline, 1-(4-nitrophenyl)-3-(4-phenyl-2-quinolinyl)- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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